8-Isothiocyanatopyrene-1,3,6-trisulfonic Acid Trisodium Salt
8-Isothiocyanatopyrene-1,3,6-trisulfonic Acid Trisodium Salt
Brand Name:
Vulcanchem
CAS No.:
51987-57-6
VCID:
VC0121698
InChI:
InChI=1S/C17H9NO9S4.3Na/c19-29(20,21)13-5-12(18-7-28)8-1-2-10-14(30(22,23)24)6-15(31(25,26)27)11-4-3-9(13)16(8)17(10)11;;;/h1-6H,(H,19,20,21)(H,22,23,24)(H,25,26,27);;;/q;3*+1/p-3
SMILES:
C1=CC2=C3C(=C(C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])C=CC4=C(C=C(C1=C43)N=C=S)S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C17H6NNa3O9S4
Molecular Weight:
565.5 g/mol
8-Isothiocyanatopyrene-1,3,6-trisulfonic Acid Trisodium Salt
CAS No.: 51987-57-6
Reference Standards
VCID: VC0121698
Molecular Formula: C17H6NNa3O9S4
Molecular Weight: 565.5 g/mol
| CAS No. | 51987-57-6 |
|---|---|
| Product Name | 8-Isothiocyanatopyrene-1,3,6-trisulfonic Acid Trisodium Salt |
| Molecular Formula | C17H6NNa3O9S4 |
| Molecular Weight | 565.5 g/mol |
| IUPAC Name | trisodium;8-isothiocyanatopyrene-1,3,6-trisulfonate |
| Standard InChI | InChI=1S/C17H9NO9S4.3Na/c19-29(20,21)13-5-12(18-7-28)8-1-2-10-14(30(22,23)24)6-15(31(25,26)27)11-4-3-9(13)16(8)17(10)11;;;/h1-6H,(H,19,20,21)(H,22,23,24)(H,25,26,27);;;/q;3*+1/p-3 |
| Standard InChIKey | CRDTZOSAGFUIQI-UHFFFAOYSA-K |
| SMILES | C1=CC2=C3C(=C(C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])C=CC4=C(C=C(C1=C43)N=C=S)S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | C1=CC2=C3C(=C(C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])C=CC4=C(C=C(C1=C43)N=C=S)S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Synonyms | 7-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Sodium Salt; Trisodium 8-Isothiocyanatopyrene-1,3,6-trisulfonate; |
| PubChem Compound | 16217517 |
| Last Modified | Nov 11 2021 |
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